molecular formula K B1243554 Potassium-42 CAS No. 14378-21-3

Potassium-42

Cat. No.: B1243554
CAS No.: 14378-21-3
M. Wt: 41.962402 g/mol
InChI Key: ZLMJMSJWJFRBEC-AKLPVKDBSA-N
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Description

Potassium-42, also known as this compound, is a useful research compound. Its molecular formula is K and its molecular weight is 41.962402 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

14378-21-3

Molecular Formula

K

Molecular Weight

41.962402 g/mol

IUPAC Name

potassium-42

InChI

InChI=1S/K/i1+3

InChI Key

ZLMJMSJWJFRBEC-AKLPVKDBSA-N

Isomeric SMILES

[42K]

SMILES

[K]

Canonical SMILES

[K]

Synonyms

42K radioisotope
K-42 radioisotope
Potassium-42

Origin of Product

United States

Synthesis routes and methods I

Procedure details

A reactor was charged with 30 ml of THF, 0.13 g of 3, 3-diethoxypropanol and 2 ml solution of potassium naphthalene dissolved in tetrahydrofuran in a concentration of 0.5 mol/L-tetrahydrofuran, and the resulting mixture was stirred for three minutes in an argon atmosphere, and, thus, there was formed a potassium derivative (potassium 3, 3-diethoxypropanoxide) of 3, 3-diethoxypropanol.
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solvent
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solvent
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0.13 g
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reactant
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[Compound]
Name
solution
Quantity
2 mL
Type
reactant
Reaction Step Two
Name
potassium naphthalene
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reactant
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Quantity
30 mL
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solvent
Reaction Step Two

Synthesis routes and methods II

Procedure details

THF 20 ml, 3, 3-diethoxypropanol 0.15 g, and a potassium naphthalene 0.5 mol/L-tetrahydrofuran solution 2 ml was added to the reaction container and agitated for 3 minutes in an argon atmosphere; a potassium compound of 3, 3-diethoxypropanol (potassium 3, 3-diethoxypropanoxide) was produced.
Quantity
0.15 g
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reactant
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Name
potassium naphthalene
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0 (± 1) mol
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reactant
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2 mL
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solvent
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Quantity
20 mL
Type
solvent
Reaction Step One

Synthesis routes and methods III

Procedure details

Name
Cn1c(C(=O)O)cc2cc(NC(=O)c3cc(C(F)(F)F)ccc3-c3ccccc3)ccc21
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